Cas no 34232-24-1 (1,4-Naphthalenedione, 5,8-dihydroxy-2-(4-hydroxy-4-methylpentyl)-)

• Product name: 1,4-Naphthalenedione, 5,8-dihydroxy-2-(4-hydroxy-4-methylpentyl)-
• CAS No: 34232-24-1
• MF: C₁₆H₁₈O₅
• MW: 290.311125278473
• CID: 1461646

1,4-Naphthalenedione, 5,8-dihydroxy-2-(4-hydroxy-4-methylpentyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 5,8-dihydroxy-2-(4-hydroxy-4-methylpentyl)-

• Inchi： 1S/C16H18O5/c1-16(2,21)7-3-4-9-8-12(19)13-10(17)5-6-11(18)14(13)15(9)20/h5-6,8,17-18,21H,3-4,7H2,1-2H3
• InChI Key： LFKCCNIPMWQFMT-UHFFFAOYSA-N
• SMILES： CC(CCCC1C(=O)C2C(=C(C=CC=2O)O)C(=O)C=1)(O)C

Computed Properties

• Exact Mass: 290.11544

Experimental Properties

• Density: 1.328±0.06 g/cm3(Predicted)
• Boiling Point: 549.5±50.0 °C(Predicted)
• PSA: 94.83
• pka: 7.42±0.20(Predicted)